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Compound of Interest

Compound Name:
2-Phenylpropionaldehyde dimethyl

acetal

CAS No.: 90-87-9

Cat. No.: B1582701

Get Quote

Abstract: This technical guide provides a comprehensive overview of 2-
phenylpropionaldehyde dimethyl acetal, a significant fragrance and flavor compound. It

details the molecule's core physicochemical properties, including its molecular weight,

synthesis protocols, and methods for analytical verification. This document is intended for

researchers, chemists, and professionals in the drug development and fragrance industries,

offering expert insights into its synthesis and application, grounded in established scientific

principles.

Core Chemical Identity and Physicochemical
Properties
2-Phenylpropionaldehyde dimethyl acetal, also known by synonyms such as hydratropic

aldehyde dimethyl acetal and 1,1-dimethoxy-2-phenylpropane, is a synthetic aromatic

compound valued for its unique organoleptic properties.[1][2] Its chemical identity and key

physical data are fundamental to its application and are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1582701#bc-rfq
https://www.benchchem.com/product/b1582701/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-phenylpropionaldehyde-dimethyl-acetal
https://www.benchchem.com/product/b1582701/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-phenylpropionaldehyde-dimethyl-acetal
https://www.benchchem.com/product/b1582701/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-phenylpropionaldehyde-dimethyl-acetal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenylpropionaldehyde-dimethyl-acetal
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w288802
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A critical starting point for any laboratory work is the accurate calculation of substance

quantities, for which the molecular weight is indispensable. The molecular weight of 2-
phenylpropionaldehyde dimethyl acetal is 180.24 g/mol .[1][2] This value is derived from its

chemical formula, C11H16O2.[1][3][4]

Table 1: Core Properties of 2-Phenylpropionaldehyde Dimethyl Acetal

Property Value Source(s)

Molecular Weight 180.24 g/mol [1][2]

Chemical Formula C11H16O2 [3][4]

CAS Number 90-87-9 [1][2]

IUPAC Name
1,1-dimethoxypropan-2-

ylbenzene
[1][4]

Appearance
Colorless to slightly yellow

liquid
[1]

Density 0.992 g/mL at 25 °C [2][5]

Boiling Point 100-101 °C at 12 mmHg [2][5]

Refractive Index 1.492 - 1.497 at 20 °C [1][3]

Solubility
Insoluble in water; Soluble in

ether and alcohol
[1][5]

Odor Profile
Floral, green, leafy, with

mushroom and walnut notes
[3][5]

Below is the chemical structure of the molecule, rendered using the DOT language.

Caption: Chemical structure of 2-phenylpropionaldehyde dimethyl acetal.

Synthesis Protocol and Mechanistic Insight
The synthesis of acetals from aldehydes is a cornerstone of organic chemistry, serving as a

protective strategy for the carbonyl group. The formation of 2-phenylpropionaldehyde
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dimethyl acetal is typically achieved through the acid-catalyzed reaction of 2-

phenylpropionaldehyde with methanol.[5]

Causality in Experimental Design: The choice of an acid catalyst (e.g., HCl or p-toluenesulfonic

acid) is critical as it protonates the carbonyl oxygen, thereby increasing the electrophilicity of

the carbonyl carbon and making it susceptible to nucleophilic attack by methanol. An excess of

methanol is used to drive the equilibrium towards the acetal product, in accordance with Le

Châtelier's principle. The removal of water, a byproduct of the reaction, is also essential for

maximizing the yield.

Experimental Protocol: Synthesis
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-phenylpropionaldehyde (1 equivalent) in an excess of dry methanol

(5-10 equivalents).

Catalysis: Add a catalytic amount of concentrated hydrochloric acid (HCl) or p-

toluenesulfonic acid to the solution.

Reaction: Stir the mixture at room temperature. The reaction progress should be monitored

by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to observe the

disappearance of the starting aldehyde.

Quenching: Once the reaction is complete, neutralize the acid catalyst by adding a weak

base, such as a saturated sodium bicarbonate solution, until effervescence ceases.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent like diethyl ether.

Purification: Wash the organic layer with brine, dry it over anhydrous magnesium sulfate, and

concentrate it under reduced pressure. The crude product can be further purified by vacuum

distillation.

Self-Validation and Characterization
To confirm the identity and purity of the synthesized 2-phenylpropionaldehyde dimethyl
acetal, spectroscopic analysis is employed. Techniques such as Nuclear Magnetic Resonance
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(NMR) and Infrared (IR) spectroscopy provide a structural fingerprint of the molecule.[1] High-

Performance Liquid Chromatography (HPLC) can also be used to assess purity.[6]

Synthesis Workflow

Validation System

2-Phenylpropionaldehyde
+ Methanol (excess)

Acid Catalyst (HCl)
Stir at RT

1. Reaction

Neutralize with
NaHCO3 Solution

2. Workup

Extract with
Diethyl Ether

Vacuum Distillation

3. Isolation

Purified Product

Yields

NMR Spectroscopy

Structural ID

IR Spectroscopy

Functional Groups

HPLC Analysis

Purity Assay
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Caption: Workflow for the synthesis and validation of the target compound.

Applications and Industrial Significance
2-Phenylpropionaldehyde dimethyl acetal is primarily utilized as a fragrance and flavoring

agent.[3][4] Its characteristic scent, described as floral and green with nutty undertones, makes

it a valuable component in perfumes, cosmetics, and personal care products.[3][4] In the food

industry, it is used to impart fruity and spicy notes to various products.[5] The stability of the

acetal group compared to the aldehyde makes it a more robust and long-lasting ingredient in

different formulations.

Safety and Handling
From a safety perspective, 2-phenylpropionaldehyde dimethyl acetal is classified as harmful

if swallowed.[1] It can also cause skin and eye irritation.[3] Therefore, appropriate personal

protective equipment, including gloves and safety glasses, should be worn when handling this

chemical.[2] It is important to work in a well-ventilated area to avoid inhalation.[7] The Joint

FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated this substance and

concluded that there is "no safety concern at current levels of intake when used as a flavouring

agent".[1][8]

Conclusion
This guide has provided a detailed technical overview of 2-phenylpropionaldehyde dimethyl
acetal, starting from its fundamental molecular weight and physicochemical properties. The

synthesis has been described with an emphasis on the rationale behind the experimental

choices, and a clear workflow for synthesis and validation has been presented. Its applications

in the fragrance and flavor industries, along with essential safety protocols, have also been

covered. This comprehensive information serves as a valuable resource for scientists and

researchers working with this versatile aromatic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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